Cas no 1694245-58-3 (1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one)

• Product Name: 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one
• CAS No: 1694245-58-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5753390
• PubChem ID: 103522587
• Update Time: 2025-05-26

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1694245-58-3
• EN300-1851457
• 1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]prop-2-en-1-one
• 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one

• Inchi： 1S/C13H19NO/c1-6-13(15)12-7-10(4)14(11(12)5)8-9(2)3/h6-7,9H,1,8H2,2-5H3
• InChI Key： BWQOYRBVGMLVKO-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one

Comprehensive Overview of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one (CAS No. 1694245-58-3)

The compound 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one (CAS No. 1694245-58-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in the field.

Chemically, 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one belongs to the pyrrole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and materials science. The presence of a prop-2-en-1-one moiety in its structure makes it particularly interesting for researchers exploring Michael addition reactions and conjugated systems. Its CAS No. 1694245-58-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature.

One of the most frequently searched questions about this compound revolves around its synthetic pathways. Researchers have reported several methods to synthesize 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one, including condensation reactions between substituted pyrroles and α,β-unsaturated ketones. These methods often employ green chemistry principles, a trending topic in the scientific community, to minimize environmental impact. The compound's stability under various conditions is another area of interest, as it influences its storage and handling protocols.

In terms of applications, 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one has shown promise in the development of advanced materials. Its conjugated system makes it a candidate for organic electronics, such as OLEDs and photovoltaic cells, which are currently hot topics due to the global push for sustainable energy solutions. Additionally, its structural features align with the growing demand for bioactive molecules in drug discovery, particularly in targeting inflammatory pathways.

The compound's physicochemical properties, such as solubility, melting point, and spectral data, are critical for researchers working on its formulation. Recent studies have highlighted its UV-Vis absorption characteristics, which are relevant for sensor technologies. These findings are often linked to searches for fluorescent probes and molecular sensors, reflecting the compound's potential in diagnostic tools.

Another trending aspect is the compound's role in catalysis. Its ability to act as a ligand or intermediate in catalytic cycles has been explored, particularly in asymmetric synthesis, a field that dominates current organic chemistry research. This ties into broader discussions about chiral compounds and their importance in pharmaceutical manufacturing.

Safety and regulatory considerations are also frequently searched topics related to CAS No. 1694245-58-3. While the compound is not classified as hazardous under standard guidelines, proper laboratory practices are recommended when handling it. This aligns with the increasing focus on occupational health and chemical safety in research environments.

From a commercial perspective, the availability of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one is of interest to many buyers. Suppliers often highlight its high purity grades and custom synthesis options, catering to the diverse needs of academic and industrial researchers. The compound's price trends and supply chain dynamics are also common search queries, reflecting its niche market status.

In conclusion, 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylprop-2-en-1-one (CAS No. 1694245-58-3) represents a fascinating area of research with multiple interdisciplinary applications. Its unique structure bridges gaps between organic chemistry, materials science, and pharmaceutical development, making it a compound worth watching in the coming years. As research progresses, we can expect more innovative uses to emerge, further solidifying its position in the scientific community.